Cas no 308298-17-1 (methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate)
308298-17-1 structure
Product Name:methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
CAS No:308298-17-1
MF:C16H14N2O2S
MW:298.359562397003
CID:1444603
PubChem ID:667702
Update Time:2025-04-20
methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1H-benzimidazol-2-ylthio)methyl]-, methyl ester
- methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate
- VXLRTPFHYDFGCD-UHFFFAOYSA-N
- 4-(1H-Benzoimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
- SMSF0015914
- STK891696
- Oprea1_090830
- methyl 4-(1H-benzimidazol-2-ylsulfanylmethyl)benzoate
- Methyl 4-((1H-benzo[d]imidazol-2-ylthio)methyl)benzoate
- F0829-0007
- CB06643
- methyl 4-(((1H-benzo[d]imidazol-2-yl)thio)methyl)benzoate
- Z17122838
- methyl 4-[(1H-benzimidazol-2-ylsulfanyl)methyl]benzoate
- AKOS000539892
- BIM-0004478.P001
- methyl 4-((1H-benzo[d]imidazole-2-ylthio)methyl)benzoate
- Oprea1_266454
- methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate
- SCHEMBL1061025
- 308298-17-1
- AF-399/37305044
- 4-(1H-Benzimidazol-2-ylsulfanylmethyl)-benzoic acid methyl ester
- CBMicro_004396
-
- Inchi: 1S/C16H14N2O2S/c1-20-15(19)12-8-6-11(7-9-12)10-21-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: VXLRTPFHYDFGCD-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1)CC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 298.07772
- Monoisotopic Mass: 298.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 54.98
methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0829-0007-2μmol |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-5μmol |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-10μmol |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-20μmol |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-1mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-2mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-3mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-4mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-5mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0829-0007-10mg |
methyl 4-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoate |
308298-17-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 4-(1H-1,3-benzodiazol-2-ylsulfanyl)methylbenzoate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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